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Compound of Interest

Compound Name: Benzylboronic acid pinacol ester

Cat. No.: B1364834 Get Quote

An In-Depth Technical Guide to Benzylboronic Acid Pinacol Ester

For researchers, scientists, and professionals in drug development, benzylboronic acid
pinacol ester is a vital reagent in modern organic synthesis. Its stability, versatility, and ease of

handling make it a preferred building block for constructing complex molecular architectures,

particularly in the synthesis of novel pharmaceutical compounds. This guide provides a

comprehensive overview of its chemical properties, a detailed experimental protocol for its

synthesis, its applications, and essential safety information.

Core Properties and Data
Benzylboronic acid pinacol ester, with the CAS number 87100-28-5, is an organoboron

compound widely utilized in cross-coupling reactions.[1][2][3][4][5] Its quantitative data are

summarized below for easy reference.
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Property Value

Molecular Weight 218.10 g/mol [1][5][6]

Molecular Formula C₁₃H₁₉BO₂[1][2][4][5][6]

Appearance Clear, colorless to pale yellow liquid[4][7][8]

Boiling Point 65 °C @ 0.15 mm Hg[8][9]

Density 0.980 g/mL at 25 °C[8][9]

Refractive Index 1.490 @ 20 °C[8][9]

Flash Point > 110 °C (> 230 °F)[7][9]

Solubility Insoluble in water[2][6][8][9]

Synthesis of Benzylboronic Acid Pinacol Ester
A common and efficient method for the synthesis of benzylboronic acid pinacol ester
involves the reaction of a benzyl Grignard reagent with pinacolborane.[10] This method is

valued for its mild reaction conditions and good yields.

Experimental Protocol: Synthesis via Grignard Reaction
Objective: To synthesize benzylboronic acid pinacol ester from benzyl chloride.

Materials:

Magnesium turnings

Anhydrous tetrahydrofuran (THF)

Benzyl chloride

Iodine crystal (as initiator)

Pinacolborane (HBpin)

Anhydrous diethyl ether
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Saturated aqueous ammonium chloride (NH₄Cl) solution

Anhydrous magnesium sulfate (MgSO₄)

Standard laboratory glassware (three-neck flask, dropping funnel, condenser)

Inert atmosphere setup (e.g., nitrogen or argon line)

Procedure:

Preparation of Grignard Reagent:

A three-neck flask equipped with a dropping funnel, a reflux condenser, and a nitrogen

inlet is flame-dried and allowed to cool under an inert atmosphere.

Magnesium turnings are added to the flask, followed by a small crystal of iodine.

A solution of benzyl chloride in anhydrous THF is prepared and added to the dropping

funnel.

A small amount of the benzyl chloride solution is added to the magnesium turnings to

initiate the reaction, which is often indicated by a color change and gentle refluxing.

Once the reaction has started, the remaining benzyl chloride solution is added dropwise at

a rate that maintains a gentle reflux. After the addition is complete, the mixture is stirred at

room temperature until the magnesium is consumed.

Reaction with Pinacolborane:

The freshly prepared benzylmagnesium chloride solution is cooled to 0 °C in an ice bath.

Pinacolborane is dissolved in anhydrous THF and added dropwise to the Grignard reagent

solution while maintaining the temperature at 0 °C.

After the addition is complete, the reaction mixture is allowed to warm to room

temperature and stirred for several hours to ensure the reaction goes to completion.

Work-up and Purification:
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The reaction is quenched by the slow addition of a saturated aqueous solution of

ammonium chloride.

The resulting mixture is transferred to a separatory funnel, and the organic layer is

separated. The aqueous layer is extracted with diethyl ether.

The combined organic layers are washed with brine, dried over anhydrous magnesium

sulfate, filtered, and the solvent is removed under reduced pressure.

The crude product is then purified by vacuum distillation to yield pure benzylboronic acid
pinacol ester.

Synthesis Workflow
The following diagram illustrates the key steps in the synthesis of benzylboronic acid pinacol
ester from a benzyl halide.
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Synthesis of Benzylboronic Acid Pinacol Ester

Step 1: Grignard Reagent Formation

Step 2: Borylation

Step 3: Work-up & Purification

Benzyl Halide (e.g., Benzyl Chloride)

Benzylmagnesium Halide
(Grignard Reagent)

Magnesium (Mg) Anhydrous THF

Reaction Mixture

Pinacolborane (HBpin)

Quenching (aq. NH4Cl)

Extraction & Drying

Vacuum Distillation

Benzylboronic Acid Pinacol Ester
(Final Product)

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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